Cas no 21744-55-8 (5-Methylsulfonyltetrazole)

• Product Name: 5-Methylsulfonyltetrazole
• CAS No: 21744-55-8
• MF: C₂H₄N₄O₂S
• MW: 148.143757820129
• MDL: MFCD07432800
• CID: 1072728
• PubChem ID: 4770986
• Update Time: 2025-06-06

5-Methylsulfonyltetrazole Chemical and Physical Properties

Names and Identifiers

• 5-Methylsulfonyltetrazole
• 5-methylsulfonyl-2H-tetrazole
• J-517833
• AKOS000297150
• IURGLLWWASFDGT-UHFFFAOYSA-N
• 5-methanesulfonyl-1H-1,2,3,4-tetrazole
• 5-(methylsulfonyl)-1H-tetrazole
• SCHEMBL2199714
• DTXSID10406397
• SY319004
• AS-43199
• STK667583
• WAA74455
• A911313
• MFCD07432800
• 21744-55-8

• MDL： MFCD07432800
• Inchi： 1S/C2H4N4O2S/c1-9(7,8)2-3-5-6-4-2/h1H3,(H,3,4,5,6)
• InChI Key： IURGLLWWASFDGT-UHFFFAOYSA-N
• SMILES： S(C)(C1N=NNN=1)(=O)=O

Computed Properties

• Exact Mass: 148.00500
• Monoisotopic Mass: 148.00549656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 96.98000
• LogP: -0.31600

5-Methylsulfonyltetrazole Security Information

• Storage Condition：(BD306757)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-Methylsulfonyltetrazole

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5-Methylsulfonyltetrazole: A Comprehensive Overview

5-Methylsulfonyltetrazole (CAS No. 21744-55-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its tetrazole ring with a methylsulfonyl substituent, exhibits unique chemical properties that make it invaluable in various applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further solidified its importance in modern research.

The structure of 5-Methylsulfonyltetrazole consists of a tetrazole ring, a five-membered aromatic heterocycle containing four nitrogen atoms, with a methylsulfonyl group attached at the fifth position. This arrangement imparts the compound with high stability and reactivity, making it a preferred choice in numerous chemical reactions. The methylsulfonyl group, known for its strong electron-withdrawing properties, enhances the compound's ability to participate in nucleophilic substitutions and other transformative reactions.

Recent studies have highlighted the potential of 5-Methylsulfonyltetrazole in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting complex biological systems. For instance, its application in the creation of anti-inflammatory and antitumor agents has shown promising results, underscoring its therapeutic potential.

In addition to its pharmacological applications, 5-Methylsulfonyltetrazole has found utility in materials science. Its ability to act as a building block for advanced materials, such as high-performance polymers and nanomaterials, has been extensively investigated. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be incorporated into polymer networks to enhance mechanical and thermal properties.

The synthesis of 5-Methylsulfonyltetrazole involves a multi-step process that typically begins with the preparation of tetrazole derivatives. Recent advancements in catalytic methods have streamlined this process, enabling higher yields and improved purity. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis.

From an environmental perspective, 5-Methylsulfonyltetrazole has been studied for its biodegradability and eco-friendly properties. Researchers have explored its potential as a sustainable alternative to traditional chemical intermediates, emphasizing its role in green chemistry initiatives.

In conclusion, 5-Methylsulfonyltetrazole (CAS No. 21744-55-8) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple disciplines and recent breakthroughs in synthesis and utilization underscore its significance as a key compound in contemporary science. ]]>